Cas no 1257397-83-3 (Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate)
1257397-83-3 structure
Product Name:Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate
CAS No:1257397-83-3
MF:C11H12O4
MW:208.210583686829
CID:2147029
Update Time:2023-08-03
Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-(4-acetyl-3-hydroxyphenyl)acetate
- Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate
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- Inchi: 1S/C11H12O4/c1-7(12)9-4-3-8(5-10(9)13)6-11(14)15-2/h3-5,13H,6H2,1-2H3
- InChI Key: BGWYUTIWQLDJNJ-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1C(C)=O)CC(=O)OC
Computed Properties
- Exact Mass: 208.074
- Monoisotopic Mass: 208.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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